Cas no 2386144-32-5 (5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile)

• Product Name: 5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile
• CAS No: 2386144-32-5
• MF: C₅H₅N₃O
• MW: 123.112700223923
• CID: 5194638
• PubChem ID: 69015117
• Update Time: 2025-05-20

5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 2,3-dihydro-5-methyl-3-oxo-
• 5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C5H5N3O/c1-3-4(2-6)5(9)8-7-3/h1H3,(H2,7,8,9)
• InChI Key： GELXXLQGJTXCFF-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C#N)C(=O)N1

Additional information on 5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile

5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile (CAS No. 2386144-32-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile (CAS No. 2386144-32-5) is a heterocyclic compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its structural versatility and potential applications in drug development. This compound, featuring a pyrazole core with functional groups such as a hydroxyl and a cyano substituent, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique chemical properties make it an attractive building block for medicinal chemists seeking to design novel therapeutic agents.

The pyrazole scaffold is a prominent motif in medicinal chemistry, known for its presence in numerous pharmacologically active compounds. The presence of both a hydroxyl group and a cyano group in 5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile enhances its reactivity, allowing for further functionalization through various synthetic pathways. This flexibility has been leveraged in the development of new drugs targeting diverse therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications.

Recent advancements in synthetic methodologies have highlighted the utility of 5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile in constructing complex molecular architectures. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce additional substituents at the pyrazole ring, thereby generating derivatives with tailored biological activities. These techniques have enabled the exploration of novel pharmacophores, contributing to the discovery of next-generation pharmaceuticals.

In the realm of drug discovery, 5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile has been investigated for its potential role in modulating enzyme activity and receptor binding. The hydroxyl and cyano groups provide multiple sites for interaction with biological targets, making this compound a valuable scaffold for structure-based drug design. Researchers have utilized computational modeling to predict how modifications at these functional groups can influence the binding affinity and selectivity of potential drug candidates.

The cyano group in 5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile is particularly noteworthy for its ability to participate in nucleophilic addition reactions, which can be exploited to introduce additional complexity into molecular structures. This reactivity has been harnessed in the synthesis of heterocyclic derivatives that exhibit enhanced pharmacological properties. For example, studies have demonstrated that incorporating this moiety into kinase inhibitors can improve their solubility and metabolic stability, crucial factors for drug efficacy and bioavailability.

Moreover, the hydroxyl group on 5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile offers opportunities for hydrogen bonding interactions with biological targets. This feature has been exploited in the design of ligands that bind to proteins involved in disease pathways. By fine-tuning the electronic and steric properties around this hydroxyl group, researchers can modulate the binding affinity and specificity of their drug candidates.

The synthesis of 5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile itself is an area of active research, with efforts focused on developing efficient and scalable methodologies. Modern synthetic approaches often involve multi-step cascades that minimize byproduct formation while maximizing yield. These processes are critical for ensuring that pharmaceutical intermediates meet stringent purity requirements before being advanced into clinical trials.

Recent studies have also explored the environmental impact of synthesizing 5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile, emphasizing the importance of green chemistry principles. Researchers are increasingly adopting solvent-free reactions, catalytic methods, and renewable feedstocks to reduce the ecological footprint of drug production. Such innovations not only enhance sustainability but also improve cost-effectiveness, making pharmaceutical manufacturing more sustainable long-term.

The applications of 5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile extend beyond small molecule drug synthesis. It has been utilized as a precursor in material science research, where its pyrazole core contributes to the development of advanced polymers and coatings with unique properties. These materials often exhibit enhanced thermal stability or mechanical strength, making them suitable for high-performance applications.

In conclusion,5-hydroxy-3-methyl-1H-pyrazole-4-carbonitrile (CAS No. 2386144-32-5) represents a versatile and valuable intermediate with broad implications across pharmaceuticals and materials science. Its structural features enable diverse functionalization strategies, making it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new synthetic possibilities and applications,5-hydroxy--methyl--pyrazole--carbonitrile will undoubtedly remain at forefront of scientific exploration.